4-cyclobutylbutan-1-amine hydrochloride
Overview
Description
4-Cyclobutylbutan-1-amine hydrochloride (4-CBAHCl) is an organic compound belonging to the class of cyclobutyl amines. It is a colorless, crystalline solid with a molecular formula of C7H15ClN and a molecular weight of 146.6 g/mol. 4-CBAHCl is an important intermediate in the synthesis of pharmaceuticals and agrochemicals, and is also used in the manufacture of dyes, fragrances, and other products. It is a widely used reagent in organic synthesis, and has been used in the synthesis of a variety of compounds, including chiral alcohols, amino acids, peptides, and polymers.
Mechanism of Action
The mechanism of action of 4-cyclobutylbutan-1-amine hydrochloride is not well understood. However, it is believed to act as a proton donor in the formation of amines and other compounds. It is also believed to participate in the formation of hydrogen bonds between molecules, which is important in the formation of stable compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is known to be a weak base and to have a low toxicity. It has also been shown to have some antioxidant activity, which may be beneficial in the prevention of certain diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-cyclobutylbutan-1-amine hydrochloride in laboratory experiments is its low cost and availability. It is also relatively easy to handle and is stable in aqueous solutions. However, it is important to note that this compound is a weak base and can be easily hydrolyzed in the presence of water. It is also important to note that this compound is a flammable material and should be handled with caution.
Future Directions
Given the wide range of applications of 4-cyclobutylbutan-1-amine hydrochloride, there are many potential future directions for research. These include further exploration of its biochemical and physiological effects, development of new synthetic methods for its use in organic synthesis, and investigation of its potential use in drug delivery systems. Additionally, further research could be conducted on its use in the synthesis of heterocyclic compounds, as well as its potential use in the manufacture of dyes, fragrances, and other products. Finally, further research could be conducted on the mechanism of action of this compound and its potential applications in the treatment of diseases.
Synthesis Methods
4-cyclobutylbutan-1-amine hydrochloride is synthesized from cyclobutanol, which is a four-carbon alcohol. The first step of the synthesis is the reduction of cyclobutanol to 4-cyclobutylbutan-1-ol (4-CBBOL). This is achieved by treating the cyclobutanol with sodium borohydride in an aqueous solution. The 4-CBBOL is then reacted with hydrochloric acid to form this compound (this compound).
Scientific Research Applications
4-cyclobutylbutan-1-amine hydrochloride has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and other compounds. It has also been used as a reagent in organic synthesis and in the synthesis of chiral alcohols, amino acids, peptides, and polymers. In addition, this compound has been used in the synthesis of a variety of heterocyclic compounds, including pyrrolidines, piperidines, and piperazines.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-cyclobutylbutan-1-amine hydrochloride can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Cyclobutane", "1-Butene", "Ammonia", "Hydrochloric acid", "Sodium hydroxide", "Sodium chloride", "Ethanol", "Diethyl ether" ], "Reaction": [ "Step 1: Cyclobutane is reacted with 1-butene in the presence of a catalyst such as platinum or palladium to form 4-cyclobutylbutene.", "Step 2: 4-cyclobutylbutene is hydrogenated using a hydrogen gas and a catalyst such as palladium on carbon to form 4-cyclobutylbutane.", "Step 3: 4-cyclobutylbutane is reacted with ammonia in ethanol to form 4-cyclobutylbutan-1-amine.", "Step 4: 4-cyclobutylbutan-1-amine is dissolved in hydrochloric acid and the resulting solution is cooled to precipitate 4-cyclobutylbutan-1-amine hydrochloride.", "Step 5: The precipitated 4-cyclobutylbutan-1-amine hydrochloride is filtered and washed with diethyl ether to obtain the final product." ] } | |
| 2751620-86-5 | |
Molecular Formula |
C8H18ClN |
Molecular Weight |
163.7 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
